Cas no 2287274-37-5 (1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol)

• Product Name: 1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol
• CAS No: 2287274-37-5
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 6298225
• PubChem ID: 165742092
• Update Time: 2025-07-18

1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6749257
• 2287274-37-5
• 1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol

• Inchi： 1S/C12H16N4O/c1-15-5-4-9(7-15)8-16-12-3-2-10(17)6-11(12)13-14-16/h2-3,6,9,17H,4-5,7-8H2,1H3
• InChI Key： ZVBHZJMAZHDEFZ-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)N=NN2CC1CN(C)CC1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.2Ų

Additional information on 1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol

Chemical Profile of 1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol (CAS No: 2287274-37-5)

1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2287274-37-5, belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense research interest. The structure of this molecule incorporates a benzotriazole core, which is a well-known pharmacophore found in numerous therapeutic agents, alongside a methylpyrrolidine moiety, which contributes to its unique physicochemical properties and biological interactions.

The benzotriazole scaffold is particularly noteworthy due to its presence in several FDA-approved drugs and its demonstrated efficacy in modulating various biological pathways. The 5-hydroxyl group on the benzotriazole ring further enhances the molecule's reactivity and potential for functionalization, enabling the synthesis of derivatives with tailored biological activities. The 1-methylpyrrolidin-3-ylmethyl substituent adds another layer of complexity, introducing steric and electronic effects that influence the compound's overall behavior in biological systems.

In recent years, there has been a surge in research focused on developing novel benzotriazole derivatives as potential therapeutic agents. These studies have highlighted the benzotriazole core's ability to interact with biological targets such as enzymes and receptors, leading to effects ranging from anti-inflammatory to anticancer properties. The compound under discussion, 1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol, has been investigated for its potential role in modulating pathways relevant to neurological disorders and inflammatory conditions. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes implicated in these diseases.

The methylpyrrolidine moiety is particularly interesting from a pharmacological standpoint. Pyrrolidine derivatives are known for their ability to enhance drug bioavailability and binding affinity due to their favorable interactions with biological targets. In the context of 1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol, this group likely contributes to stabilizing the molecule's conformation in solution and facilitating its interaction with target proteins. This feature makes it a promising candidate for further development into a lead compound for drug discovery programs.

From a synthetic chemistry perspective, the preparation of 1H-1,2,3-benzotriazol-5-ol derivatives presents several challenges due to the sensitive nature of the benzotriazole ring. However, advances in synthetic methodologies have enabled more efficient and scalable production processes. The introduction of the methylpyrrolidinyl group further complicates the synthesis but also offers opportunities for structural optimization through combinatorial chemistry approaches. These techniques allow researchers to rapidly generate libraries of analogs for high-throughput screening (HTS), accelerating the identification of compounds with desirable biological profiles.

Recent computational studies have shed light on the molecular interactions between 1-(1-methylpyrrolidin-3-ylmethyl)-1H-benzotriazol derivatives and their target proteins. Molecular docking simulations have revealed that these compounds can bind effectively to active sites of enzymes such as kinases and phosphodiesterases, which are key players in various disease pathways. The hydroxyl group at position 5 appears to play a crucial role in these interactions by forming hydrogen bonds with key residues in the binding pocket. Additionally, the methylpyrrolidine substituent seems to contribute to hydrophobic interactions, further stabilizing the enzyme-inhibitor complex.

The potential therapeutic applications of this compound are vast. Given its structural similarities to known bioactive molecules, it is conceivable that derivatives of [CAS No: 2287274] could be developed into treatments for conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. For instance, inhibition of specific kinases by these benzotriazole derivatives might lead to antitumor effects by disrupting signaling pathways involved in cell proliferation and survival. Similarly, modulation of inflammatory pathways could provide relief for patients suffering from chronic inflammatory conditions.

Furthermore, the compound's ability to cross the blood-brain barrier may make it suitable for treating central nervous system (CNS) disorders. The CNS is a challenging environment for drug delivery due to its protective barriers and complex physiological processes. However, studies have shown that certain benzotriazole derivatives can effectively penetrate these barriers when formulated appropriately. This property could be exploited to develop novel therapies for neurological conditions such as Alzheimer's disease or Parkinson's disease.

The development of new pharmaceuticals relies heavily on understanding how molecules interact with biological systems at the molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating the structure-function relationships of complex organic compounds like [the product name]. These methods provide detailed insights into how changes in molecular structure affect biological activity, guiding medicinal chemists in optimizing lead compounds for clinical use.

In conclusion,[the product name] (CAS No: 2287274) represents an intriguing candidate for further research in pharmaceutical chemistry and medicinal biology. Its unique structural features—combining a benzotriazole core with a methylpyrrolidine substituent—make it a promising starting point for developing novel therapeutic agents targeting various diseases. While much remains to be explored regarding its full potential, preliminary findings suggest that this compound warrants continued investigation into its synthetic feasibility, pharmacological properties, and clinical applicability.